Cas no 2411314-74-2 (2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide)

• Product Name: 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide
• CAS No: 2411314-74-2
• MF: C₁₁H₁₄ClF₂N₃O
• MW: 277.69816827774
• CID: 6318591
• PubChem ID: 165995299
• Update Time: 2025-08-02

2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide
• EN300-7460235
• 2411314-74-2

• Inchi： 1S/C11H14ClF2N3O/c12-5-9(18)15-6-11(13,14)10-7-3-1-2-4-8(7)16-17-10/h1-6H2,(H,15,18)(H,16,17)
• InChI Key： DEIVYRXJLZUMJN-UHFFFAOYSA-N
• SMILES： ClCC(NCC(C1C2=C(CCCC2)NN=1)(F)F)=O

Computed Properties

• Exact Mass: 277.0793461g/mol
• Monoisotopic Mass: 277.0793461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide

Comprehensive Overview of 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide (CAS No. 2411314-74-2)

2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide (CAS No. 2411314-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloroacetamide moiety and a tetrahydroindazole core, which contribute to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and its potential use in crop protection formulations.

The molecular structure of 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide combines several pharmacophoric elements that make it valuable for medicinal chemistry applications. The presence of both difluoro and chloro substituents enhances the compound's metabolic stability and bioavailability, key factors in modern drug development. Recent studies have explored its potential as a precursor for kinase inhibitors, a class of compounds that has shown promise in oncology research.

In the context of current research trends, 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide aligns with several hot topics in chemical innovation. The growing demand for fluorinated compounds in pharmaceutical applications has increased interest in this molecule, as fluorination often improves drug-like properties. Additionally, the tetrahydroindazole scaffold is recognized for its prevalence in bioactive molecules, making this compound particularly relevant to researchers developing new central nervous system therapeutics.

The synthesis of 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide typically involves multi-step organic transformations, with careful control of reaction conditions to maintain the integrity of its sensitive functional groups. Process chemists have developed optimized protocols to produce this compound with high purity, essential for its application in high-throughput screening and structure-activity relationship studies. The compound's stability profile makes it suitable for various formulation development applications.

From a commercial perspective, 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide has seen growing demand in the fine chemicals market. Suppliers specializing in heterocyclic compounds and fluorinated building blocks have reported increased inquiries about this specific molecule. The compound's CAS number (2411314-74-2) serves as a unique identifier that facilitates precise sourcing and regulatory compliance in global chemical commerce.

Analytical characterization of 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural identity and ensure it meets the stringent quality standards required for research applications. The presence of both fluorine and chlorine atoms provides distinctive spectral signatures that aid in structural verification.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide. Recent publications have described catalytic methods that reduce waste generation and improve atom economy in its production. These developments align with the pharmaceutical industry's increasing focus on environmentally friendly synthesis of key intermediates.

The storage and handling of 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is typically supplied as a crystalline solid with good shelf stability when stored under recommended conditions.

Looking forward, 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide is poised to maintain its relevance in chemical research. Its structural features continue to inspire novel applications in drug discovery and material science. As synthetic methodologies advance and biological screening technologies become more sophisticated, this compound's utility as a versatile chemical building block is expected to expand further.

For researchers seeking detailed technical information about 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide (CAS No. 2411314-74-2), comprehensive analytical data including spectroscopic characterization and physicochemical properties are available from specialized chemical databases and reputable suppliers. These resources provide essential information for proper experimental design and application development using this compound.